1-(2-Ethylphenyl)-3-((2-morpholinopyrimidin-4-yl)methyl)urea
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Description
1-(2-Ethylphenyl)-3-((2-morpholinopyrimidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition
- Acetylcholinesterase and Butyrylcholinesterase Inhibition : Cyclic urea derivatives have been synthesized and tested for their inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. Such compounds demonstrate effective inhibition profiles, indicating potential applications in conditions where enzyme regulation is beneficial (Sujayev et al., 2016).
Synthesis and Chemical Properties
Efficient Synthesis Methods : Research has been conducted on novel methods for synthesizing urea derivatives, including environmentally friendly and cost-effective approaches. These methods facilitate the production of urea compounds under milder conditions, broadening the scope of their application in various fields (Thalluri et al., 2014).
Novel Urea Derivatives Synthesis : The synthesis of novel urea derivatives, such as 1-phenyl-3-(5-(pyrimidin-4-ylthio)-1,3,4-thiadiazol-2-yl)urea, has been explored, showing potential for application in the treatment of chronic myeloid leukemia and cancer (Li et al., 2019).
Biological and Medical Research
Antibacterial and Antifungal Activities : N-alkyl substituted urea derivatives, particularly those containing morpholine moiety, have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds have shown significant potential against various Gram-positive and Gram-negative bacteria and fungi (Zheng et al., 2010).
Antioxidant Activity : Certain urea derivatives have been synthesized and assessed for their antioxidant activity, showing promise in combating oxidative stress-related disorders (George et al., 2010).
Advanced Material Science
- Hydrogel Formation : Urea derivatives have been utilized in the formation of hydrogels, with properties such as morphology and rheology dependent on the anion identity. This application is significant in the field of material science and engineering (Lloyd & Steed, 2011).
Properties
IUPAC Name |
1-(2-ethylphenyl)-3-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O2/c1-2-14-5-3-4-6-16(14)22-18(24)20-13-15-7-8-19-17(21-15)23-9-11-25-12-10-23/h3-8H,2,9-13H2,1H3,(H2,20,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQTYVJXZDYIVOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)NCC2=NC(=NC=C2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.